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Compound of Interest

Compound Name: Thymolphthalexone

Cat. No.: B157249 Get Quote

Thymolphthalexone, with the CAS Number 1913-93-5, is a metallochromic indicator widely

employed in analytical chemistry.[1][2][3][4] This guide provides an in-depth overview of its

chemical properties, synthesis, and applications, with a focus on its use in complexometric

titrations for professionals in research, and drug development.

Core Chemical and Physical Properties
Thymolphthalexone, a derivative of thymolphthalein, is a complex organic molecule that

functions as a sensitive indicator for metal ions, particularly alkaline earth metals.[2] Its utility in

analytical chemistry stems from its ability to form colored complexes with metal ions in solution.
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Property Value

CAS Number 1913-93-5[1][3][4]

Molecular Formula C₃₈H₄₄N₂O₁₂[1][2][3]

Molecular Weight 720.78 g/mol [1][3]

Appearance White to pale brown or cream to pink powder.[3]

Solubility Soluble in water and organic solvents.[2]

IUPAC Name

2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-

hydroxy-2-methyl-5-propan-2-ylphenyl]-3-oxo-2-

benzofuran-1-yl]-2-hydroxy-6-methyl-3-propan-

2-ylphenyl]methyl-(carboxymethyl)amino]acetic

acid[4]

Synonyms and Alternative Nomenclature
Thymolphthalexone is known by several other names in scientific literature and commercial

catalogs. Understanding these synonyms is crucial for comprehensive literature searches and

material sourcing.

Synonym

Thymolphthalein complexone[1][3]

Thymolphthalexon[2][4]

TPC[2]

N,N'-((3-Oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-

phenylene)methylene))bis(N-(carboxymethyl)glycine)

3',3''-Bis[N,N-di(carboxymethyl)aminomethyl]thymolphthalein

Synthesis Protocol
The synthesis of Thymolphthalexone is achieved through a Mannich condensation reaction.

[2] This reaction involves the aminoalkylation of an acidic proton located on a carbon atom,
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using formaldehyde and a primary or secondary amine. In the case of Thymolphthalexone,

thymolphthalein is reacted with formaldehyde and iminodiacetic acid.

While a detailed, step-by-step published protocol for the synthesis of Thymolphthalexone is

not readily available in common literature, the general procedure for a Mannich reaction can be

outlined as follows:

Formation of the Iminium Ion: Formaldehyde and iminodiacetic acid react to form an

Eschenmoser-like salt, which serves as the source of the electrophilic iminium ion.

Reaction with Thymolphthalein: The thymolphthalein, acting as the acidic component, is

deprotonated under basic conditions to form a nucleophilic enolate.

Nucleophilic Attack: The enolate of thymolphthalein attacks the iminium ion.

Work-up and Purification: The reaction mixture is then subjected to a work-up procedure,

which may involve extraction and washing, followed by purification techniques such as

recrystallization or chromatography to isolate the pure Thymolphthalexone.

Reactants

Process Product

Thymolphthalein

Mannich CondensationFormaldehyde

Iminodiacetic Acid

Thymolphthalexone

Click to download full resolution via product page

Synthesis of Thymolphthalexone via Mannich Condensation.
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Experimental Protocol: Complexometric Titration of
Calcium
Thymolphthalexone is a highly effective indicator for the complexometric titration of alkaline

earth metal ions, such as calcium, with ethylenediaminetetraacetic acid (EDTA). The endpoint

of the titration is marked by a distinct color change. Below is a representative protocol for the

determination of calcium concentration in an aqueous sample.

Materials and Reagents:

Standard EDTA solution (e.g., 0.01 M)

Thymolphthalexone indicator solution

Ammonia-ammonium chloride buffer solution (pH 10)

Deionized water

Sample containing an unknown concentration of calcium ions

Procedure:

Sample Preparation: Pipette a known volume of the calcium-containing sample into a clean

conical flask.

Buffering: Add a sufficient volume of the ammonia-ammonium chloride buffer to the conical

flask to maintain the pH at approximately 10. This is crucial for the stability of the metal-

EDTA complex and the indicator's color change.

Indicator Addition: Add a few drops of the Thymolphthalexone indicator solution to the

buffered sample. The solution should develop a color indicating the presence of the metal-

indicator complex.

Titration: Titrate the sample with the standard EDTA solution from a burette with constant

swirling.
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Endpoint Determination: Continue the titration until the color of the solution changes sharply

and permanently, indicating that all the calcium ions have been complexed by the EDTA.

Calculation: Record the volume of EDTA solution used and calculate the concentration of

calcium in the original sample using the stoichiometry of the reaction.

Titration Setup Titration Process

Analysis

Burette with Standard EDTA Solution

Add EDTA Solution Dropwise with Swirling

Conical Flask with Ca²⁺ Sample, Buffer, and Thymolphthalexone Start Titration
(Solution is colored due to Ca²⁺-Indicator Complex)

Endpoint Reached
(Sharp and permanent color change)

Record Volume of EDTA Used

Calculate Ca²⁺ Concentration

Click to download full resolution via product page

Experimental Workflow for Complexometric Titration.

Applications in Research and Development
The primary application of Thymolphthalexone lies in quantitative analytical chemistry. Its

ability to provide a sharp and clear endpoint in the presence of alkaline earth metals makes it
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particularly valuable in:

Water Hardness Determination: Measuring the concentration of calcium and magnesium

ions in water samples.

Pharmaceutical Analysis: Quantifying calcium and other metal ions in drug formulations and

raw materials.

Food and Beverage Industry: Determining the mineral content of various products.

Environmental Monitoring: Assessing the levels of metal ion pollutants in water and soil

samples.

Stability and Storage
For optimal performance and shelf-life, Thymolphthalexone powder should be stored in a

tightly closed container in a dry and well-ventilated place, protected from moisture and direct

sunlight. The indicator solution is typically stable under normal laboratory conditions but should

be stored away from heat and sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157249#thymolphthalexone-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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